Cas no 921816-12-8 (N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide
• CAS No: 921816-12-8
• MF: C₁₄H₁₁N₃O₂S
• MW: 285.321041345596
• CID: 6536143
• Update Time: 2025-08-02

N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide
• N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-thiophen-2-ylacetamide

• Inchi： 1S/C14H11N3O2S/c18-12(9-11-7-4-8-20-11)15-14-17-16-13(19-14)10-5-2-1-3-6-10/h1-8H,9H2,(H,15,17,18)
• InChI Key： ZESAUDJNIYRNFI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2)O1)(=O)CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide

Introduction to N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide (CAS No. 921816-12-8)

N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide is a sophisticated organic compound characterized by its intricate molecular architecture, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 921816-12-8, represents a fusion of heterocyclic scaffolds, specifically the phenyl-1,3,4-oxadiazole and thiophene moieties, which are renowned for their diverse biological activities and potential therapeutic applications.

The phenyl-1,3,4-oxadiazole core is a prominent scaffold in medicinal chemistry due to its ability to modulate various biological pathways. Its structural features facilitate interactions with biological targets such as enzymes and receptors, making it a valuable component in the design of novel bioactive molecules. In contrast, the thiophene ring is another heterocyclic system that has been extensively studied for its pharmacological properties. Thiophene derivatives are known for their role in antimicrobial, antifungal, and anti-inflammatory applications.

The combination of these two heterocyclic systems in N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide suggests a compound with multifaceted biological potential. The amide functional group further enhances its versatility by allowing for additional modifications and interactions with biological systems. This compound's structure not only underscores its synthetic elegance but also hints at its potential utility in addressing complex biological challenges.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The phenyl-1,3,4-oxadiazole-thiophene hybrid has emerged as a particularly promising class of molecules due to their ability to exhibit a wide range of biological activities. Studies have demonstrated that such hybrids can interact with various targets, including kinases, proteases, and other enzymes involved in critical cellular processes.

The pharmacological profile of N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of specific enzymes implicated in diseases such as cancer and inflammatory disorders. The compound's ability to modulate these enzymatic pathways suggests that it may serve as a lead compound for the development of new drugs targeting these conditions.

The synthesis of N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yloxy)acetamide involves a series of well-established organic reactions that highlight the synthetic capabilities of modern pharmaceutical chemistry. The process typically begins with the functionalization of the phenyl ring strong>, followed by the introduction of the oxadiazole moiety. Subsequent steps involve the coupling of the thiophene ring and the formation of the amide bond. Each step is carefully optimized to ensure high yield and purity.

The use of advanced synthetic techniques has enabled chemists to explore complex molecular architectures with greater precision than ever before. These techniques include transition-metal-catalyzed cross-coupling reactions, which have revolutionized the way heterocyclic compounds are constructed. The ability to efficiently assemble intricate molecules like N-(5-p

The structural features of this compound make it an attractive candidate for further investigation in medicinal chemistry. The presence of both the oxadiazole and thiophene rings provides multiple sites for interaction with biological targets. Additionally, the amide group offers opportunities for derivatization to enhance potency or selectivity. These features collectively make N-(5-p

In conclusion, N-(5-p